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Compound of Interest

Compound Name: Imipramine N-oxide monohydrate

CAS No.: 1215681-42-7

Cat. No.: B7796926 Get Quote

As a Senior Application Scientist, I cannot overstate the importance of treating active

pharmaceutical metabolites with the same rigorous respect as their parent compounds.

Imipramine N-oxide monohydrate is a pharmacologically active metabolite of the tricyclic

antidepressant (TCA) imipramine[1]. While it is highly valuable in neuropharmacology and drug

metabolism research[2], its potent central nervous system (CNS) activity and specific

physicochemical properties—particularly its hygroscopic nature[3]—demand strict laboratory

safety and handling protocols.

This guide provides a self-validating, step-by-step operational framework designed to ensure

both personnel safety and absolute sample integrity.

Part 1: Physicochemical & Hazard Profile
To design an effective safety protocol, we must first understand the compound's physical

constraints. The monohydrate form contains an associated water molecule, which alters its

molecular weight and stability compared to the anhydrous base. Exposure to ambient humidity

can rapidly degrade the sample, ruining quantitative assays.
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Property Value / Description

Chemical Name Imipramine N-oxide monohydrate

CAS Number
6829-98-7 (Base/General) / 1215681-42-7

(Monohydrate)[4]

Molecular Formula C19H26N2O2 (C19H24N2O · H2O)[3]

Molecular Weight 314.42 g/mol [3]

Appearance White to off-white solid powder[3]

Solubility Soluble in DMSO, Methanol, and Water[5][6]

Storage Conditions
2-8°C (short-term); -20°C (long-term) under inert

atmosphere[3][7]

Primary Hazards
CNS target organ toxicity; mechanical

eye/respiratory irritation[8]

Part 2: Personal Protective Equipment (PPE) & Causality
A robust safety culture relies on understanding the why behind PPE selection. Standard

laboratory attire is insufficient for handling active pharmaceutical ingredients (APIs) that can be

absorbed systemically.

Hand Protection (Double-Gloving): Wear two layers of nitrile gloves.

Causality: Imipramine derivatives are lipophilic and can penetrate compromised skin

barriers or standard latex over time. Double-gloving provides a fail-safe; if the outer glove

is contaminated, it can be removed immediately without exposing the skin.

Eye Protection: Snug-fitting, indirect-vented safety goggles.

Causality: The fine monohydrate powder is prone to electrostatic dispersal. Goggles

prevent mechanical irritation and block systemic absorption through the highly

vascularized ocular mucosa[8].

Respiratory Protection: N95 or P100 particulate respirator.
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Causality: If the powder must be handled outside a Class II Biosafety Cabinet (BSC) or

ductless fume hood, respiratory protection is mandatory. Inhalation of the dust bypasses

first-pass metabolism, leading to rapid systemic CNS exposure.

Body Protection: Disposable Tyvek sleeves over a dedicated lab coat.

Causality: Synthetic materials in street clothes can generate static electricity, causing the

API powder to cling to the researcher. Tyvek mitigates this electrostatic attraction.

Part 3: Operational Workflow

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7796926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Preparation
Verify SDS & Fume Hood

2. Don PPE
Nitrile, Goggles, Lab Coat

3. Weighing
Anti-Static Spatula in BSC

4. Dissolution
Add DMSO or Methanol

5. Storage
Aliquot at -20°C

6. Disposal
Incinerate Solid Waste

 Waste

Click to download full resolution via product page

Workflow for the safe handling, dissolution, and disposal of Imipramine N-oxide
monohydrate.

Part 4: Step-by-Step Handling & Dissolution Protocol
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Because Imipramine N-oxide monohydrate is highly [3], exposure to ambient humidity will

alter its precise molecular weight and compromise your experimental reproducibility.

Step 1: Environmental Setup Ensure the analytical balance is located inside a ductless fume

hood or a Class II BSC. Turn off nearby room fans to prevent drafts that could aerosolize the

powder.

Step 2: Equipment De-ionization Use an anti-static gun (e.g., Zerostat) on the weigh boats and

spatulas. Causality: Static charge causes the fine powder to repel from the spatula, leading to

inaccurate weighing and invisible environmental contamination.

Step 3: Weighing Rapidly transfer the required mass of Imipramine N-oxide monohydrate
into a tared, sealable amber glass vial. Seal the vial immediately to minimize exposure to

atmospheric moisture[3].

Step 4: Dissolution Inject the chosen solvent (e.g., anhydrous DMSO or Methanol) directly into

the sealed vial through a septum, or open it briefly inside the hood. Swirl gently until completely

dissolved. Note: The compound is highly soluble in DMSO and water[5][6].

Step 5: Aliquoting & Storage Divide the stock solution into single-use aliquots to prevent freeze-

thaw degradation. Purge the headspace of the vials with inert gas (Argon or Nitrogen) and

store at -20°C[3][7]. Stock solutions in solvent are generally stable for up to 6 months at -80°C

or 1 month at -20°C[9].

Part 5: Spill Response & Disposal Plan
Immediate and correct response to spills prevents widespread laboratory contamination and

ensures compliance with environmental regulations.

Dry Spill Containment:Do not sweep. Sweeping aerosolizes the active powder. Instead,

gently cover the spill with absorbent paper towels.

Neutralization/Wipe Down: Lightly mist the towels with water or 70% ethanol to dissolve and

trap the monohydrate powder[8]. Carefully fold the towels inward and place them in a

hazardous waste bag. Wash the affected surface thoroughly with laboratory detergent and

water.
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Solid Waste Disposal: All contaminated consumables (gloves, weigh boats, paper towels)

must be placed in a sealed, labeled biohazard/chemical waste container designated for

incineration. Imipramine derivatives must not be disposed of in standard municipal waste.

Liquid Waste Disposal: Segregate organic solvent waste (e.g., DMSO/Methanol solutions)

from aqueous waste. Label clearly with "Contains Imipramine N-oxide (TCA derivative)" and

dispose of according to institutional Environmental Health and Safety (EHS) guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Standard Operating Procedure & Safety Guide:
Handling Imipramine N-oxide Monohydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7796926#personal-protective-equipment-for-
handling-imipramine-n-oxide-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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